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Compound of Interest

Compound Name: Pyrrolidine Linoleamide

Cat. No.: B571569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pyrrolidine Linoleamide is a synthetic fatty acid amide derived from linoleic acid, a renewable

resource.[1] It has demonstrated significant antiproliferative activity against a range of cancer

cell lines, making it a compound of interest for further investigation in oncology.[1] This

technical guide provides a comprehensive overview of the available solubility and stability data

for Pyrrolidine Linoleamide. It also outlines relevant experimental protocols and potential

signaling pathways associated with its mechanism of action, offering a valuable resource for

researchers and drug development professionals.

Physicochemical Properties
Pyrrolidine Linoleamide is the amide of linoleic acid and pyrrolidine. Its fundamental

properties are summarized below.
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Property Value

Chemical Name
(9Z,12Z)-1-(pyrrolidin-1-yl)octadeca-9,12-dien-

1-one

Molecular Formula C₂₂H₃₉NO

Molecular Weight 333.6 g/mol

CAS Number 3140-51-0

Solubility Data
The solubility of Pyrrolidine Linoleamide has been determined in various organic solvents

and aqueous buffers. This information is critical for the design of in vitro assays and the

development of potential formulations.

Solvent Solubility

Dimethylformamide (DMF) 30 mg/mL

Dimethyl sulfoxide (DMSO) 25 mg/mL

Ethanol 30 mg/mL

Ethanol:PBS (pH 7.2) (1:3) 0.25 mg/mL

Stability Profile
Understanding the stability of Pyrrolidine Linoleamide is essential for its proper handling,

storage, and formulation.

Storage Stability
When stored at -20°C, Pyrrolidine Linoleamide is stable for at least two years.

Chemical Stability
Pyrrolidine Linoleamide is incompatible with strong oxidizing agents. Thermal decomposition

is not expected if the compound is used according to standard laboratory specifications.
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Hazardous decomposition products upon combustion include carbon dioxide and carbon

monoxide. Further studies are required to fully characterize its degradation pathways under

various stress conditions, including exposure to light, varying pH, and elevated temperatures.

Experimental Protocols
Detailed experimental protocols are crucial for reproducing and building upon existing data.

The following sections outline methodologies for key experiments related to solubility and

stability.

Synthesis of Pyrrolidine Linoleamide
While a specific, detailed synthesis protocol for Pyrrolidine Linoleamide is not readily

available in the public domain, a general and plausible method involves the direct amidation of

linoleic acid with pyrrolidine. This can be achieved through several standard organic chemistry

techniques. One common approach is the activation of the carboxylic acid group of linoleic acid

followed by nucleophilic acyl substitution by pyrrolidine.

DOT Script for a Generalized Synthesis Workflow:
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Linoleic Acid

Activated Linoleic Acid
(e.g., Acyl Chloride)

Activation

Activating Agent
(e.g., SOCl₂, DCC) Pyrrolidine Linoleamide

Amidation

Pyrrolidine

Purification
(e.g., Chromatography) Pure Pyrrolidine Linoleamide

Sample Preparation

Analysis

Add excess Pyrrolidine Linoleamide to solvent

Equilibrate with agitation
(e.g., 24-48h)

Centrifuge/Filter to remove undissolved solid

Quantify concentration in supernatant via HPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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